Cas no 817554-69-1 (ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate)

• Product name: ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate
• CAS No: 817554-69-1
• MF: C₈H₁₅NO₂
• MW: 157.2102
• MDL: MFCD28956051
• CID: 715578
• PubChem ID: 45115923

ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 3-methyl-,ethyl ester, (3S)-
• L-Proline, 3-methyl-, ethyl ester, (3S)- (9CI)
• ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate
• (2S,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester
• Ethyl (3S)-3-methyl-L-prolinate
• SCHEMBL4472058
• YJXMGRSSLHPGTO-BQBZGAKWSA-N
• ethyl(3s)-3-methyl-l-prolinate
• (2S,3S)-Ethyl 3-methylpyrrolidine-2-carboxylate
• 817554-69-1
• (2S,3S)-Ethyl3-methylpyrrolidine-2-carboxylate

• MDL： MFCD28956051
• Inchi： InChI=1S/C8H15NO2/c1-3-11-8(10)7-6(2)4-5-9-7/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： YJXMGRSSLHPGTO-BQBZGAKWSA-N
• SMILES： CCOC(=O)[C@H]1NCC[C@@H]1C

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives